Cas no 2567489-13-6 (rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid)

Technical Introduction: rac-(2R,3S)-2-[1-(Prop-2-enoyl)piperidin-4-yl]oxolane-3-carboxylic acid is a chiral compound featuring a piperidine-oxolane scaffold with a prop-2-enoyl (acryloyl) functional group. Its stereochemistry, defined by the (2R,3S) configuration, makes it a valuable intermediate in asymmetric synthesis and medicinal chemistry. The presence of both carboxylic acid and acryloyl moieties enhances its utility as a versatile building block for conjugation or further derivatization, particularly in the design of covalent inhibitors or prodrugs. The piperidine-oxolane core contributes to conformational rigidity, potentially improving binding affinity in target interactions. This compound is suited for research applications requiring precise stereochemical control and reactive handles for modular synthesis.
rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid structure
2567489-13-6 structure
Product Name:rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid
CAS No:2567489-13-6
MF:C13H19NO4
MW:253.29426407814
MDL:MFCD32879244
CID:5465319
PubChem ID:155822945
Update Time:2025-11-03

rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,3R)-2-(1-Prop-2-enoylpiperidin-4-yl)oxolane-3-carboxylic acid
    • Z3569205950
    • rac-(2R,3S)-2-[1-(prop-2-enoyl)piperidin-4-yl]oxolane-3-carboxylic acid
    • rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid
    • MDL: MFCD32879244
    • Inchi: 1S/C13H19NO4/c1-2-11(15)14-6-3-9(4-7-14)12-10(13(16)17)5-8-18-12/h2,9-10,12H,1,3-8H2,(H,16,17)/t10-,12+/m1/s1
    • InChI Key: WHYQWNULPITFPD-PWSUYJOCSA-N
    • SMILES: O1CC[C@@H](C(=O)O)[C@@H]1C1CCN(C(C=C)=O)CC1

Computed Properties

  • Exact Mass: 253.13140809 g/mol
  • Monoisotopic Mass: 253.13140809 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 66.8
  • Molecular Weight: 253.29

rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid Pricemore >>

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Additional information on rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid

Recent Advances in the Study of rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid (CAS: 2567489-13-6)

The compound rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid (CAS: 2567489-13-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique piperidine-oxolane scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid, with particular emphasis on its enantiomeric purity and stereochemical stability. Researchers have developed novel catalytic methods to enhance the yield and selectivity of the desired stereoisomers, which are critical for its biological efficacy. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm the structural integrity and conformational dynamics of the compound.

In vitro and in vivo pharmacological evaluations have revealed promising activity profiles for rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid. Preliminary data suggest its potential as a modulator of key enzymatic pathways involved in inflammatory and neurodegenerative diseases. Specifically, the compound has shown inhibitory effects on pro-inflammatory cytokines and neuroprotective properties in animal models of Parkinson's disease. These findings underscore its therapeutic potential and warrant further investigation.

Mechanistic studies have delved into the molecular interactions of rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid with target proteins. Computational docking simulations and binding assays have identified potential binding sites and affinity constants, providing insights into its mode of action. These studies highlight the compound's ability to engage with multiple targets, suggesting a polypharmacological approach to disease modulation.

Despite these advancements, challenges remain in the development of rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid as a viable therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the translation of this compound into clinical applications.

In conclusion, rac-(2R,3S)-2-1-(prop-2-enoyl)piperidin-4-yloxolane-3-carboxylic acid represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and multifaceted biological activities make it a valuable subject for ongoing research. Future studies should focus on refining its pharmacological profile, exploring its therapeutic potential in diverse disease models, and advancing its development toward preclinical and clinical trials.

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